Cas no 111244-96-3 (Bethanechol)
Bethanechol structure
Product Name:Bethanechol
CAS No:111244-96-3
MF:C7H17N2O2
MW:161.222081899643
CID:129185
Update Time:2023-08-02
Bethanechol Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanaminium,2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (2S)-
- bethanechol
- 1-Propanaminium, 2-[(aminocarbonyl)oxy]-N,N,N-trimethyl-, (S)-
- Amidopropyldimethylbetaine
- Carbamyl-beta-methylcholine
- Carbamoyl-beta-methylcholine
- (2-Hydroxypropyl)trimethylammonium carbamate
- 2-carbamoyloxypropyl-trimethylazanium
- 2-((Aminocarbonyl)oxy)-N,N,N-trimethyl-1-propanaminium
- Ammonium, (2-hydroxypropyl)trimethyl-, carbamate (ester)
- 2-(carbamoyloxy)-N,N,N-trimethylpropan-1-aminium
- Bethanecol
- 2-carbamoyloxypropyl(trimethyl)azanium;chloride
- C7H17N2O2
- Bethanechol parent
- Spectrum
- Bethanechol
-
- Inchi: 1S/C7H16N2O2/c1-6(11-7(8)10)5-9(2,3)4/h6H,5H2,1-4H3,(H-,8,10)/p+1
- InChI Key: NZUPCNDJBJXXRF-UHFFFAOYSA-O
- SMILES: O(C(N)=O)C(C)C[N+](C)(C)C
- BRN: 1773706
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 140
- Topological Polar Surface Area: 52.3
Bethanechol Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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